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Compound of Interest

Compound Name: Swietemahalactone

Cat. No.: B12374289

A comprehensive review of published scientific literature reveals that the total synthesis of
Swietemahalactone, a novel rearranged polyoxyphragmalin-type limonoid, has not yet been
reported.

Swietemahalactone has been successfully isolated from natural sources, specifically from
species of the genus Swietenia, and its complex chemical structure has been elucidated and
confirmed through methods including X-ray crystallography.[1] However, the academic and
scientific communities have not yet published a methodology for its complete synthesis in a
laboratory setting.

Limonoids, the class of natural products to which Swietemahalactone belongs, are known for
their intricate molecular architectures, which present significant challenges to synthetic
chemists. The development of a total synthesis for such a molecule is a complex undertaking
that requires innovative synthetic strategies and meticulous experimental execution.

Current Status of Research:

« |solation and Characterization: Research on Swietemahalactone has focused on its
isolation from plant sources, primarily Swietenia macrophylla, and the determination of its
three-dimensional structure.[1]
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 Biological Activity: Swietemahalactone and other related limonoids from Swietenia species
have been the subject of studies investigating their potential biological and pharmacological
activities.[1][2][3]

Due to the absence of a published total synthesis, it is not possible to provide the requested
detailed application notes, experimental protocols, quantitative data tables, or visualizations
related to the synthetic methodology of Swietemahalactone at this time.

Researchers, scientists, and drug development professionals interested in the synthesis of this
and related natural products are encouraged to monitor the chemical synthesis literature for
future publications on this topic. The development of a synthetic route to Swietemahalactone
would represent a significant achievement in the field of organic chemistry and could pave the
way for the synthesis of analogues with potentially valuable biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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